1-butyl-2-[(E)-[(3,4-difluorophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile

• IUPAC Name: 1-butyl-2-[(E)-(3,4-difluorophenyl)methylideneamino]-4,5-diphenylpyrrole-3-carbonitrile
• InChI: InChI=1S/C28H23F2N3/c1-2-3-16-33-27(22-12-8-5-9-13-22)26(21-10-6-4-7-11-21)23(18-31)28(33)32-19-20-14-15-24(29)25(30)17-20/h4-15,17,19H,2-3,16H2,1H3/b32-19+
• InChI Key: DJDWHUJXFHGUDB-BIZUNTBRSA-N
• Canonical SMILES: CCCCN1C(=C(C(=C1N=CC2=CC(=C(C=C2)F)F)C#N)C3=CC=CC=C3)C4=CC=CC=C4
• Isomeric SMILES: CCCCN1C(=C(C(=C1/N=C/C2=CC(=C(C=C2)F)F)C#N)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C28H23F2N3
• Molecular Weight: 439.5 g/mol

Description

1-butyl-2-[(E)-[(3,4-difluorophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile is a useful research compound. Its molecular formula is C28H23F2N3 and its molecular weight is 439.51. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methods and Structural Insights

• A study demonstrated a facile and convenient synthetic method for producing fluorine-containing pyrroles, which are potentially useful precursors for further chemical transformations. This method involves the cyclodehydration of certain products obtained from a 0-N exchange reaction, showcasing an innovative approach to accessing fluorine-incorporated pyrroles (Okada et al., 1992).

• Another research highlighted the synthesis and X-ray structural studies of a series of (E)-5-(arylideneamino)-1-tert-butyl-1H-pyrrole-3-carbonitriles and their reduction products to secondary amines. This work presents an efficient access to N-(pyrrol-2-yl)amines, contributing to the field of organic synthesis with potential applications in material science (Macías et al., 2018).

• Research on the synthesis of regioisomeric 4-amino- and 6-amino-3-arylpyrazolo[3,4-b]pyridine-5-carbonitriles introduced a method for obtaining isomeric amino derivatives, indicating the versatility of pyrrole derivatives in synthesizing heterocyclic compounds (Petrov et al., 2015).

• A study on the DMAP catalyzed synthesis of new pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines starting from 2-amino-1-methyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile explored the potential of pyrrole derivatives in creating tricyclic compounds, highlighting the application in medicinal chemistry and materials science (Khashi et al., 2015).

• An investigation into the synthesis and characterization of periphery-functionalized porphyrazines containing mixed pyrrolyl and pyridylmethylamino groups showcased the development of novel macrocycles with interesting spectroscopic and electrochemical properties, aiming at applications as chemical sensors and electronic materials (Goslinski et al., 2009).